![molecular formula C30H30N2O5 B2671768 2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide CAS No. 898343-52-7](/img/structure/B2671768.png)
2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
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Description
2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C30H30N2O5 and its molecular weight is 498.579. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Studies
- Quinoline Derivatives Synthesis : A study presented the synthesis of novel quinoline derivatives with potential biological activities. The synthesis involved several steps, starting from 8-hydroxyquinoline, which was reacted with ethyl chloroacetate, followed by further modifications to produce compounds with varying substituents (Bhambi et al., 2010).
Structural Aspects and Properties
- Amide Containing Isoquinoline Derivatives : Research on the structural aspects of two amide-containing isoquinoline derivatives revealed their ability to form gels and crystalline salts when treated with different mineral acids. The study also explored the fluorescence emission properties of these compounds, highlighting their potential for applications in materials science (Karmakar et al., 2007).
Antioxidant Activity
- Pyrazole-Acetamide Derivatives : A study focused on synthesizing pyrazole-acetamide derivatives and evaluating their antioxidant activities. The research demonstrated significant antioxidant properties for these compounds, suggesting their potential utility in therapeutic applications (Chkirate et al., 2019).
Analgesic and Anti-inflammatory Activities
- Quinazolinyl Acetamides : Another study designed and synthesized a variety of quinazolinyl acetamides, evaluating them for analgesic, anti-inflammatory, and ulcerogenic index activities. Among the synthesized compounds, one showed potent analgesic and anti-inflammatory activities, indicating the therapeutic potential of quinazoline derivatives (Alagarsamy et al., 2015).
Properties
IUPAC Name |
2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30N2O5/c1-4-20-7-11-22(12-8-20)31-28(33)19-32-18-26(29(34)21-9-13-23(14-10-21)36-5-2)30(35)25-17-24(37-6-3)15-16-27(25)32/h7-18H,4-6,19H2,1-3H3,(H,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFGLSCGEZWSOPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OCC)C(=O)C4=CC=C(C=C4)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.